Cas no 1690865-70-3 (3-bromo-4H,5H,5aH,6H,7H,8H,9H,9aH-pyrazolo1,5-aquinazoline)

• Product Name: 3-bromo-4H,5H,5aH,6H,7H,8H,9H,9aH-pyrazolo1,5-aquinazoline
• CAS No: 1690865-70-3
• MF: C₁₀H₁₄BrN₃
• MW: 256.14226102829
• CID: 5760084
• PubChem ID: 136841034
• Update Time: 2025-06-15

3-bromo-4H,5H,5aH,6H,7H,8H,9H,9aH-pyrazolo1,5-aquinazoline Chemical and Physical Properties

Names and Identifiers

• 1690865-70-3
• 3-bromo-4H,5H,5aH,6H,7H,8H,9H,9aH-pyrazolo[1,5-a]quinazoline
• EN300-1118672
• 3-bromo-4H,5H,5aH,6H,7H,8H,9H,9aH-pyrazolo1,5-aquinazoline

• Inchi： 1S/C10H14BrN3/c11-8-6-13-14-9-4-2-1-3-7(9)5-12-10(8)14/h6-7,9,12H,1-5H2
• InChI Key： UCDUYQYYZJFAJM-UHFFFAOYSA-N
• SMILES： BrC1C=NN2C=1NCC1CCCCC21

Computed Properties

• Exact Mass: 255.03711g/mol
• Monoisotopic Mass: 255.03711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 29.8Ų

Additional information on 3-bromo-4H,5H,5aH,6H,7H,8H,9H,9aH-pyrazolo1,5-aquinazoline

Comprehensive Overview of 3-bromo-4H,5H,5aH,6H,7H,8H,9H,9aH-pyrazolo[1,5-a]quinazoline (CAS No. 1690865-70-3)

The compound 3-bromo-4H,5H,5aH,6H,7H,8H,9H,9aH-pyrazolo[1,5-a]quinazoline (CAS No. 1690865-70-3) is a heterocyclic organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a fused pyrazolo[1,5-a]quinazoline core and a bromine substituent, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its relevance in drug discovery, particularly in targeting kinase inhibitors and modulating cellular pathways.

In recent years, the demand for novel heterocyclic compounds like 3-bromo-4H,5H,5aH,6H,7H,8H,9H,9aH-pyrazolo[1,5-a]quinazoline has surged, driven by advancements in precision medicine and sustainable agriculture. This compound's brominated scaffold offers versatility in cross-coupling reactions, enabling the development of highly functionalized derivatives for therapeutic applications. Its potential as a building block for small-molecule drugs aligns with current trends in personalized healthcare and targeted therapies.

The synthesis of 3-bromo-4H,5H,5aH,6H,7H,8H,9H,9aH-pyrazolo[1,5-a]quinazoline typically involves multi-step organic transformations, including cyclization and halogenation. Its CAS No. 1690865-70-3 serves as a critical identifier in chemical databases, facilitating global collaboration among researchers. Analytical techniques such as NMR, HPLC, and mass spectrometry are employed to confirm its purity and structural integrity, ensuring compliance with industry standards.

From an SEO perspective, users frequently search for terms like "pyrazoloquinazoline derivatives," "brominated heterocycles in drug design," and "CAS 1690865-70-3 applications." These queries reflect growing interest in the compound's role in cancer research, neurodegenerative disease studies, and antiviral agent development. By addressing these topics, this article enhances its relevance to both academic and industrial audiences.

Environmental and regulatory considerations are also paramount when working with 3-bromo-4H,5H,5aH,6H,7H,8H,9H,9aH-pyrazolo[1,5-a]quinazoline. While not classified as hazardous, proper handling protocols are recommended to minimize risks. The compound's stability under various conditions makes it suitable for large-scale synthesis, a feature highly valued in contract manufacturing organizations (CMOs).

In conclusion, 3-bromo-4H,5H,5aH,6H,7H,8H,9H,9aH-pyrazolo[1,5-a]quinazoline (CAS No. 1690865-70-3) represents a promising candidate for interdisciplinary research. Its adaptability in medicinal chemistry and agrochemical innovation underscores its importance in addressing global health and sustainability challenges. Future studies may explore its structure-activity relationships and biocompatibility, further solidifying its role in modern science.